(3-Amino-5-methylpyridin-2-yl)methanol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: (3-amino-5-methylpyridin-2-yl)methanol
• InChI: InChI=1S/C7H10N2O/c1-5-2-6(8)7(4-10)9-3-5/h2-3,10H,4,8H2,1H3
• InChI Key: IHDNRNIBOPENNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)CO)N

Description

(3-Amino-5-methylpyridin-2-yl)methanol is a pyridine derivative featuring a methanol (-CH2OH) group at position 2, an amino (-NH2) group at position 3, and a methyl (-CH3) group at position 4. This compound’s structure combines electron-donating (amino, methyl) and hydrogen-bonding (methanol) substituents, influencing its physicochemical properties and reactivity. Pyridine derivatives like this are critical intermediates in pharmaceuticals, agrochemicals, and coordination chemistry due to their tunable electronic and steric profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Amino-5-methylpyridin-2-yl)methanol typically involves the functionalization of a pyridine ring. One common method is the reduction of a corresponding nitro compound, such as 3-nitro-5-methylpyridine, followed by the introduction of a hydroxymethyl group. The reduction can be achieved using hydrogenation over a palladium catalyst under mild conditions. The hydroxymethyl group can be introduced via a formylation reaction followed by reduction.

Industrial Production Methods

Industrial production of (3-Amino-5-methylpyridin-2-yl)methanol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Catalysts and reagents are selected to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

(3-Amino-5-methylpyridin-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in acetic acid.

Reduction: Hydrogenation over palladium or platinum catalysts.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: 3-Amino-5-methylpyridine-2-carboxylic acid.

Reduction: 3-Amino-5-methylpyridin-2-ylmethanol derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, (3-Amino-5-methylpyridin-2-yl)methanol is used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology

In biological research, this compound can be used as a ligand in the study of enzyme interactions and receptor binding. Its structure allows it to interact with various biological targets, providing insights into biochemical pathways.

Medicine

In medicinal chemistry, (3-Amino-5-methylpyridin-2-yl)methanol is investigated for its potential therapeutic properties. It may serve as a precursor for the synthesis of pharmaceutical agents targeting specific diseases.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and advanced materials. Its reactivity and functional groups make it suitable for various applications, including coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of (3-Amino-5-methylpyridin-2-yl)methanol depends on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, modulating their activity. The amino and hydroxymethyl groups can form hydrogen bonds and other interactions with biological targets, influencing their function.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following pyridine-based analogs are structurally related to (3-Amino-5-methylpyridin-2-yl)methanol, differing in substituent type and position:

Compound Name	Substituents (Positions)	Key Structural Differences
(3-Amino-5-chloropyridin-2-yl)methanol	-NH2 (3), -Cl (5), -CH2OH (2)	Methyl replaced with electron-withdrawing Cl
(2-Chloro-5-methylpyridin-3-yl)methanol	-Cl (2), -CH3 (5), -CH2OH (3)	Amino replaced with Cl; methanol at position 3
(5-Iodopyridin-3-yl)-methanol	-I (5), -CH2OH (3)	Bulky iodine at position 5; lacks amino group
(3,6-Dichloro-5-methoxypyridin-2-yl)methanol	-Cl (3,6), -OCH3 (5), -CH2OH (2)	Dichloro and methoxy substituents; no amino

Key Observations :

• Electronic Effects: The amino group at position 3 in the target compound enhances pyridine ring basicity compared to chlorine or iodine substituents in analogs .
• Solubility: The methanol group improves water solubility via hydrogen bonding, whereas halogenated analogs (e.g., Cl, I) exhibit higher lipophilicity .
• Steric Impact: Bulky substituents like iodine (5-Iodopyridin-3-yl-methanol) may hinder reactivity at adjacent positions, unlike the smaller methyl group in the target compound .

Comparison with Analog Syntheses :

• (3-Amino-5-chloropyridin-2-yl)methanol () likely follows a similar pathway but starts with a 5-chloro-3-nitro precursor, followed by nitro reduction and formylation .
• Halogenated analogs (e.g., 5-Iodo) may require metal-catalyzed cross-coupling reactions, increasing synthesis complexity .

Reactivity and Functionalization

• Amino Group: The -NH2 group in the target compound can undergo acetylation or sulfonation, enabling drug conjugate synthesis. This contrasts with chlorine-containing analogs, where nucleophilic aromatic substitution is feasible .
• Methanol Group: The -CH2OH moiety allows esterification or oxidation to carboxylic acids, a feature shared with analogs like (2-Chloro-5-methylpyridin-3-yl)methanol .
• Methyl Group : The -CH3 substituent offers stability against metabolic degradation compared to halogenated analogs, which may undergo dehalogenation in biological systems .